Cas no 63570-07-0 ( )

  structure
  structure
Product name: 
CAS No:63570-07-0
MF:C18H16N2O
MW:276.332444190979
CID:960480
PubChem ID:319154

  Chemical and Physical Properties

Names and Identifiers

    • 2-(5-methylpyrazol-1-yl)-1,2-diphenylethanone
    • 2-(5-methyl-pyrazol-1-yl)-1,2-diphenyl-ethanone
    • AC1L7ZM9
    • NSC260815
    • 2-(5-Methyl-1H-pyrazol-1-yl)-1,2-diphenylethan-1-one
    • NSC-260815
    • 63570-07-0
    • DTXSID90312720
    •  
    • Inchi: InChI=1S/C18H16N2O/c1-14-12-13-19-20(14)17(15-8-4-2-5-9-15)18(21)16-10-6-3-7-11-16/h2-13,17H,1H3
    • InChI Key: JHOQANFJQYSCSH-UHFFFAOYSA-N
    • SMILES: CC1=CC=NN1C(C2=CC=CC=C2)C(=O)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 276.12638
  • Monoisotopic Mass: 276.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9Ų
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.11
  • Boiling Point: 456.1°C at 760 mmHg
  • Flash Point: 229.6°C
  • Refractive Index: 1.603
  • PSA: 34.89
  • LogP: 3.66380

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